Nelfinavir Sulfoxide
Nelfinavir Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
1041389-28-9
VCID:
VC0131531
InChI:
InChI=1S/C32H45N3O5S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-41(40)24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39)/t22-,23+,26-,27-,29+,41?/m0/s1
SMILES:
CC1=C(C=CC=C1O)C(=O)NC(CS(=O)C2=CC=CC=C2)C(CN3CC4CCCCC4CC3C(=O)NC(C)(C)C)O
Molecular Formula:
C32H45N3O5S
Molecular Weight:
583.788
Nelfinavir Sulfoxide
CAS No.: 1041389-28-9
Reference Standards
VCID: VC0131531
Molecular Formula: C32H45N3O5S
Molecular Weight: 583.788
| CAS No. | 1041389-28-9 |
|---|---|
| Product Name | Nelfinavir Sulfoxide |
| Molecular Formula | C32H45N3O5S |
| Molecular Weight | 583.788 |
| IUPAC Name | (3S,4aS,8aS)-2-[(2R,3R)-4-(benzenesulfinyl)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]butyl]-N-tert-butyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-3-carboxamide |
| Standard InChI | InChI=1S/C32H45N3O5S/c1-21-25(15-10-16-28(21)36)30(38)33-26(20-41(40)24-13-6-5-7-14-24)29(37)19-35-18-23-12-9-8-11-22(23)17-27(35)31(39)34-32(2,3)4/h5-7,10,13-16,22-23,26-27,29,36-37H,8-9,11-12,17-20H2,1-4H3,(H,33,38)(H,34,39)/t22-,23+,26-,27-,29+,41?/m0/s1 |
| Standard InChIKey | RSOLVRGGAAUFHC-VSAYVLMCSA-N |
| SMILES | CC1=C(C=CC=C1O)C(=O)NC(CS(=O)C2=CC=CC=C2)C(CN3CC4CCCCC4CC3C(=O)NC(C)(C)C)O |
| Synonyms | (3S,4aS,8aS)-N-(1,1-Dimethylethyl)decahydro-2-[(2R,3R)-2-hydroxy-3-[(3-hydroxy-2-methylbenzoyl)amino]-4-(phenylsulfinyl)butyl]-3-isoquinolinecarboxamide; USP Nelfinavir Related Compound A; |
| PubChem Compound | 71750982 |
| Last Modified | Nov 11 2021 |
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